N-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C23H19FN2O2S/c24-19-7-3-6-18(12-19)23-26-20(15-29-23)10-11-25-22(27)14-28-21-9-8-16-4-1-2-5-17(16)13-21/h1-9,12-13,15H,10-11,14H2,(H,25,27)
• InChI Key: IHBBDROLNLIBDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NCCC3=CSC(=N3)C4=CC(=CC=C4)F
• Molecular Formula: C23H19FN2O2S
• Molecular Weight: 406.5 g/mol

Description

N-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)-2-(naphthalen-2-yloxy)acetamide, commonly known as 'FENAC', is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Anti-Parkinson's Activity

The synthesis and evaluation of novel compounds related to N-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)-2-(naphthalen-2-yloxy)acetamide have shown significant anti-Parkinson's activity. Thiazolidinone derivatives, similar in structure, have demonstrated potent free radical scavenging activity in vitro and significant protection against Parkinson's disease in vivo using a 6-Hydroxydopamine lesioned rat model. This suggests potential therapeutic applications in treating Parkinson's disease by protecting the brain from neurodegenerative damage (S. Gomathy et al., 2012).

Anticancer and Anti-inflammatory Potential

Another study focused on the computational and pharmacological evaluation of novel derivatives, including those structurally related to this compound, highlighted their potential in tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These findings suggest a broad pharmacological application, particularly in developing treatments targeting various types of cancer and inflammation (M. Faheem, 2018).

Anti-HIV Drug Potential

Research involving density functional theory (DFT) on acetamide derivatives has explored their local molecular properties and potential as anti-HIV drugs. The study provides insights into the interaction mechanisms of such compounds with biological molecules, suggesting their use in developing new anti-HIV medications. Specifically, derivatives with bromophenyl and nitrophenyl substitutions have been identified as potent anti-HIV drugs, demonstrating the versatility of this chemical framework in therapeutic applications (M. Oftadeh et al., 2013).